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Introduction

Azaspirene is a fungal metabolite isolated from Neosartorya sp. that has garnered significant
interest due to its potent anti-angiogenic properties.[1][2] As a potential therapeutic agent,
detailed structural characterization is paramount. Mass spectrometry, particularly tandem mass
spectrometry (MS/MS), is a powerful analytical technique for the structural elucidation of small
molecules like Azaspirene. This document provides detailed application notes and protocols
for the fragmentation analysis of Azaspirene by mass spectrometry, offering insights into its
structural components and aiding in its identification and characterization in complex matrices.

Azaspirene possesses a unigue and complex structure, featuring a 1-oxa-7-azaspiro[4.4]non-
2-ene-4,6-dione core, a hexadienyl side chain, a benzyl group, and two hydroxyl groups.[1][3]
Understanding the fragmentation behavior of this molecule is crucial for developing robust
analytical methods for its detection and quantification.
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Molecular Profile of Azaspirene

Property Value Reference
Molecular Formula C21H23NOs [3]
Exact Mass 369.15762 [3]
Monoisotopic Mass 369.15762283 Da [3]

(5S,8R,9R)-8-benzyl-2-
[(1E,3E)-hexa-1,3-dienyl]-8,9-

IUPAC Name dihydroxy-3-methyl-1-oxa-7- [3]
azaspiro[4.4]non-2-ene-4,6-

dione

Predicted Mass Spectrometry Fragmentation
Analysis of Azaspirene

In the absence of published experimental MS/MS data for Azaspirene, a plausible
fragmentation pathway can be predicted based on its chemical structure and established
fragmentation rules for its constituent functional groups. The primary sites for fragmentation are
expected to be the bonds adjacent to heteroatoms (oxygen and nitrogen), the spirocyclic core,
and the various side chains.

Key Predicted Fragmentation Pathways:

e Loss of the Benzyl Group: A common fragmentation pathway for molecules containing a
benzyl group is the cleavage of the benzylic C-C bond, leading to the formation of a stable
benzyl cation (m/z 91) or a neutral loss of toluene (C7Hs, 92 Da).[4][5]

» Cleavage of the Hexadienyl Side Chain: The hexadienyl side chain can undergo
fragmentation at various points, leading to a series of fragment ions.

» Ring Opening and Fragmentation of the Spirocyclic Core: The 1-oxa-7-azaspiro[4.4]non-2-
ene-4,6-dione core is susceptible to ring-opening reactions followed by fragmentation,
leading to characteristic neutral losses (e.g., CO, COz).
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e Loss of Water: The presence of two hydroxyl groups makes the neutral loss of water (H20,
18 Da) a highly probable fragmentation event, especially under energetic collision-induced

dissociation (CID) conditions.

Proposed Fragmentation Scheme

The protonated molecule [M+H]* of Azaspirene (m/z 370.1654) is expected to undergo a
series of fragmentation events as outlined in the diagram below.
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4 Primary Fragmentation h (Secondary Fragmentation\
H20

Loss of H20 -CO Loss of CO
m/z 352.16 m/z 324.16

[M+H]* - C7H7 Loss of C7H7 (benzyl radical) \ - H20 Loss of H20
m/z 370.17 m/z 279.11 J m/z 261.10

Loss of CeHo (hexadienyl radical) \ -Co > Loss of CO
m/z 289.10 m/z 261.10

- J -
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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